Cas no 2171759-04-7 (5-cycloheptyl-1-oxa-8-thia-4-azaspiro5.5undecane)

• Product Name: 5-cycloheptyl-1-oxa-8-thia-4-azaspiro5.5undecane
• CAS No: 2171759-04-7
• MF: C₁₅H₂₇NOS
• MW: 269.445983171463
• CID: 6299056
• PubChem ID: 165879224
• Update Time: 2025-06-08

5-cycloheptyl-1-oxa-8-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-cycloheptyl-1-oxa-8-thia-4-azaspiro5.5undecane
• 2171759-04-7
• 5-cycloheptyl-1-oxa-8-thia-4-azaspiro[5.5]undecane
• EN300-1641150

• Inchi： 1S/C15H27NOS/c1-2-4-7-13(6-3-1)14-15(17-10-9-16-14)8-5-11-18-12-15/h13-14,16H,1-12H2
• InChI Key： SJNCBDWPRXKMIB-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)C(C1CCCCCC1)NCCO2

Computed Properties

• Exact Mass: 269.18133566g/mol
• Monoisotopic Mass: 269.18133566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-cycloheptyl-1-oxa-8-thia-4-azaspiro5.5undecane

Comprehensive Overview of 5-cycloheptyl-1-oxa-8-thia-4-azaspiro[5.5]undecane (CAS No. 2171759-04-7): Structure, Applications, and Research Insights

The compound 5-cycloheptyl-1-oxa-8-thia-4-azaspiro[5.5]undecane (CAS No. 2171759-04-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. Its spirocyclic framework, featuring oxygen (1-oxa), sulfur (8-thia), and nitrogen (4-aza) atoms, offers versatile reactivity and potential applications in drug discovery. The presence of a cycloheptyl moiety further enhances its lipophilicity, making it a candidate for modulating pharmacokinetic properties.

In recent years, the demand for spirocyclic compounds like 5-cycloheptyl-1-oxa-8-thia-4-azaspiro[5.5]undecane has surged due to their role in addressing challenges in central nervous system (CNS) drug development. Researchers are exploring its potential as a scaffold for G-protein-coupled receptor (GPCR) modulators, a hot topic in neurodegenerative disease therapeutics. The compound’s CAS No. 2171759-04-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening campaigns.

The synthesis of 5-cycloheptyl-1-oxa-8-thia-4-azaspiro[5.5]undecane typically involves multicomponent reactions or ring-closing metathesis, methodologies trending in green chemistry discussions. Its molecular weight and logP value are critical parameters for researchers optimizing blood-brain barrier permeability, a key focus area in Alzheimer’s disease research. Notably, the compound’s thia-aza hybrid structure aligns with the growing interest in sulfur-containing bioactive molecules, which exhibit enhanced binding affinity in enzymatic pockets.

Beyond pharmaceuticals, CAS No. 2171759-04-7 is investigated for its utility in advanced material science. Its rigid spiro[5.5]undecane core contributes to thermal stability, making it a candidate for polymeric additives or liquid crystal formulations. These applications resonate with the global push for sustainable materials, a frequently searched term in scientific and industrial forums.

Analytical characterization of 5-cycloheptyl-1-oxa-8-thia-4-azaspiro[5.5]undecane relies on techniques like NMR spectroscopy and mass spectrometry, topics often queried by synthetic chemists. The compound’s X-ray crystallography data, if available, could provide insights into its conformational preferences, a subtopic under structural biology trends. Such data is invaluable for computer-aided drug design (CADD), another high-traffic keyword in academic searches.

In summary, 5-cycloheptyl-1-oxa-8-thia-4-azaspiro[5.5]undecane (CAS No. 2171759-04-7) exemplifies the intersection of medicinal chemistry and material innovation. Its structural complexity and functional diversity position it as a molecule of interest for tackling 21st-century health and sustainability challenges, aligning with the priorities of both researchers and industry stakeholders.